Cas no 29945-69-5 (Disulfide, bis(2,5-dimethoxyphenyl))

• Product Name: Disulfide, bis(2,5-dimethoxyphenyl)
• CAS No: 29945-69-5
• MF: C₁₆H₁₈O₄S₂
• MW: 338.441722393036
• CID: 1439697
• PubChem ID: 15032712
• Update Time: 2025-04-20

Disulfide, bis(2,5-dimethoxyphenyl) Chemical and Physical Properties

Names and Identifiers

• Disulfide, bis(2,5-dimethoxyphenyl)
• 2-[(2,5-dimethoxyphenyl)disulfanyl]-1,4-dimethoxybenzene
• DTXSID60567245
• 1,1'-Disulfanediylbis(2,5-dimethoxybenzene)
• 29945-69-5
• SCHEMBL9193213

• Inchi： 1S/C16H18O4S2/c1-17-11-5-7-13(19-3)15(9-11)21-22-16-10-12(18-2)6-8-14(16)20-4/h5-10H,1-4H3
• InChI Key： JBHPYYGPUBULPF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)SC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 338.06474
• Monoisotopic Mass: 338.06465140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 36.92